Cas no 111690-58-5 (Morpholinium,2,6-bis(carboxymethyl)-4,4-dimethyl-, inner salt, cis- (9CI))

• Product Name: Morpholinium,2,6-bis(carboxymethyl)-4,4-dimethyl-, inner salt, cis- (9CI)
• CAS No: 111690-58-5
• MF: C₁₀H₁₇NO₅
• MW: 231.245683431625
• CID: 198506
• PubChem ID: 3081011
• Update Time: 2025-04-19

Morpholinium,2,6-bis(carboxymethyl)-4,4-dimethyl-, inner salt, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Morpholinium,2,6-bis(carboxymethyl)-4,4-dimethyl-, inner salt, cis- (9CI)
• 2,6-bis(carboxymethyl)-4,4-dimethylmorpholinium
• 2-[6-(carboxymethyl)-4,4-dimethylmorpholin-4-ium-2-yl]acetic acid
• ACMC-20melk
• AG-D-30257
• AGN-PC-00OFKL
• CTK4A7462
• SureCN3361934
• Morpholinium, 2,6-bis(carboxymethyl)-4,4-dimethyl-, hydroxide, inner salt, cis-
• 111690-58-5
• 2-[(2R,6S)-6-(carboxymethyl)-4,4-dimethylmorpholin-4-ium-2-yl]acetate
• 2,6-Bis(carboxymethyl)-4,4-dimethylmorpholinium hydroxide, inner salt, cis-
• CMDM

• Inchi： 1S/C10H17NO5/c1-11(2)5-7(3-9(12)13)16-8(6-11)4-10(14)15/h7-8H,3-6H2,1-2H3,(H-,12,13,14,15)/t7-,8+
• InChI Key： GOSQZULQAKPXLL-OCAPTIKFSA-N
• SMILES： O1[C@H](CC(=O)[O-])C[N+](C)(C)C[C@@H]1CC(=O)O

Computed Properties

• Exact Mass: 232.11800
• Monoisotopic Mass: 231.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• PSA: 83.83000
• LogP: -0.26160